Cas no 60285-71-4 (1,3-Propanediol, 2,2-bis[(2,2,3,3-tetrafluoropropoxy)methyl]-)

1,3-Propanediol, 2,2-bis[(2,2,3,3-tetrafluoropropoxy)methyl]- structure
60285-71-4 structure
Product Name:1,3-Propanediol, 2,2-bis[(2,2,3,3-tetrafluoropropoxy)methyl]-
CAS No:60285-71-4
MF:C11H16F8O4
MW:364.229572296143
CID:390986
PubChem ID:71374209
Update Time:2025-04-19

1,3-Propanediol, 2,2-bis[(2,2,3,3-tetrafluoropropoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediol, 2,2-bis[(2,2,3,3-tetrafluoropropoxy)methyl]-
    • 2,2-bis(2,2,3,3-tetrafluoropropoxymethyl)propane-1,3-diol
    • 60285-71-4
    • DTXSID40797003
    • 2,2-Bis[(2,2,3,3-tetrafluoropropoxy)methyl]propane-1,3-diol
    • Inchi: 1S/C11H16F8O4/c12-7(13)10(16,17)5-22-3-9(1-20,2-21)4-23-6-11(18,19)8(14)15/h7-8,20-21H,1-6H2
    • InChI Key: UHPUTPCHAHQUSB-UHFFFAOYSA-N
    • SMILES: FC(C(F)F)(COCC(CO)(CO)COCC(C(F)F)(F)F)F

Computed Properties

  • Exact Mass: 364.09208428g/mol
  • Monoisotopic Mass: 364.09208428g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 12
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 58.9Ų

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